Cas no 83803-96-7 (2-(2-Naphthoyl)-1-(m-toluoyl)hydrazine)

• Product Name: 2-(2-Naphthoyl)-1-(m-toluoyl)hydrazine
• CAS No: 83803-96-7
• MF: C₁₉H₁₆N₂O₂
• MW: 304.342544555664
• CID: 90857
• PubChem ID: 96763
• Update Time: 2025-04-18

2-(2-Naphthoyl)-1-(m-toluoyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Naphthoyl)-1-(m-toluoyl)hydrazine
• Naphthoylmtoluoylhydrazine
• N'-(3-methylbenzoyl)naphthalene-2-carbohydrazide
• 2-(1-NAPHTHYL)-5-PHENYL-1,3,4-OXADIAZOLE
• EINECS 280-917-2
• HMS3092I09
• CHEMBL1903081
• N'-(3-Methylbenzoyl)-2-naphthohydrazide
• 2'-(3-Methylbenzoyl)-2-naphthohydrazide
• NSC88895
• 2-Naphthalenecarboxylic acid, N'-(3-methylbenzoyl)hydrazide
• CS-0456107
• AKOS015840855
• NSC-88895
• 83803-96-7
• NS00038306
• 1-(3-METHYLBENZOYL)-2-(2-NAPHTHOYL)HYDRAZINE
• MLS002694876
• DTXSID00232682
• NOZDWMYGSUBAEE-UHFFFAOYSA-N
• NSC 88895
• SMR001560791

• MDL： MFCD00021628
• Inchi： 1S/C19H16N2O2/c1-13-5-4-8-16(11-13)18(22)20-21-19(23)17-10-9-14-6-2-3-7-15(14)12-17/h2-12H,1H3,(H,20,22)(H,21,23)
• InChI Key： NOZDWMYGSUBAEE-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C2C=CC=CC2=C1)NNC(C1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 304.12100
• Monoisotopic Mass: 304.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 4
• Topological Polar Surface Area: 58.2A^2

Experimental Properties

• Color/Form: powder
• Density: 1.225
• Boiling Point: 590.9°C at 760 mmHg
• Flash Point: 225.3°C
• Refractive Index: 1.654
• PSA: 58.20000
• LogP: 4.00480
• Sensitiveness: Hygroscopic
• Solubility: Not determined

2-(2-Naphthoyl)-1-(m-toluoyl)hydrazine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37
• Risk Phrases：R36/37/38